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Compound of Interest

Compound Name: 5-PAHSA-d31

Cat. No.: B1164184

Get Quote

Technical Monograph: 5-PAHSA-d31
Advanced Application in Lipidomics and Metabolic
Profiling
Executive Summary
5-PAHSA-d31 (5-(palmitoyloxy-d31)octadecanoic acid) is a highly specialized, stable isotope-

labeled internal standard designed for the precise quantification of 5-PAHSA, a bioactive lipid

from the FAHFA (Fatty Acid esters of Hydroxy Fatty Acids) class.[1]

Endogenous 5-PAHSA has emerged as a critical immunometabolic signaling molecule,

exhibiting potent anti-diabetic and anti-inflammatory properties via GPR120 activation.

However, its low physiological abundance (nanomolar range) and structural isomerism (e.g.,

vs. 9-PAHSA) make quantification challenging.[1] 5-PAHSA-d31 resolves these analytical

hurdles by serving as a surrogate reference in Isotope Dilution Mass Spectrometry (IDMS),

enabling correction for extraction losses, matrix effects, and ionization variability.

Chemical Identity & Physicochemical Properties
5-PAHSA-d31 represents the fully deuterated palmitoyl analog of 5-PAHSA. The deuterium

labeling on the acyl chain (d31) provides a mass shift sufficient to avoid isotopic overlap with
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the natural analyte while maintaining similar physicochemical behavior.[1]

Property Specification

Formal Name 5-(palmitoyloxy-d31)octadecanoic acid

CAS Number 2749807-01-8

Molecular Formula C₃₄H₃₅D₃₁O₄

Molecular Weight 570.1 g/mol (vs. 538.9 g/mol for unlabeled)

Purity ≥99% deuterated forms (d1-d31)

Solubility
Methyl Acetate (1 mg/ml), Ethanol (20 mg/ml),

DMSO (15 mg/ml)

Stability ≥1 year at -20°C (Avoid freeze-thaw cycles)

Structural Insight: The molecule consists of a d31-palmitic acid (fully deuterated C16 fatty acid)

esterified to the 5-hydroxy position of stearic acid (C18).[1] Upon collision-induced dissociation

(CID) in mass spectrometry, the ester bond cleaves, yielding a distinct product ion

corresponding to the deuterated carboxylate.[1]

Biological Context: The Analyte (5-PAHSA)
To understand the necessity of the standard, one must understand the target.[1] 5-PAHSA is a

"lipokine"—a lipid hormone released from adipose tissue that regulates systemic metabolic

homeostasis.

Mechanistic Pathway
Unlike insulin, which promotes lipogenesis and glucose uptake via the insulin receptor, 5-

PAHSA functions primarily through G-protein coupled receptors (GPCRs).[1]

GPR120 Activation: 5-PAHSA binds to GPR120 (FFAR4) on adipocytes and macrophages.

[1]

Anti-Inflammatory Action: Reduces cytokine release (TNF-α, IL-6) in macrophages.
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Glucose Homeostasis: Enhances GLUT4 translocation in adipocytes via a mechanism

distinct from insulin, often involving AMPK phosphorylation.
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Figure 1:Signal transduction pathway of 5-PAHSA.[1] Activation of GPR120 leads to dual

benefits: enhanced glucose uptake and suppression of inflammatory signaling.

Technical Application: Isotope Dilution Mass
Spectrometry
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The primary function of 5-PAHSA-d31 is to serve as an internal standard (IS) for LC-MS/MS

analysis.[1]

The "Deuterium Effect" in Chromatography
Critical Technical Insight: While 5-PAHSA-d31 is chemically identical to the analyte in terms of

reactivity, the heavy deuteration (31 deuterium atoms) significantly alters its lipophilicity.

Deuterium-carbon bonds are shorter and more stable than hydrogen-carbon bonds, resulting in

a slightly smaller molar volume.

Consequence: On Reverse Phase (C18) columns, 5-PAHSA-d31 will elute earlier than

endogenous 5-PAHSA.[1]

Shift Magnitude: Depending on the gradient, this shift can range from 0.1 to 0.5 minutes.

Operational Requirement: Researchers must widen their MRM retention time windows to

capture the IS peak, which will appear before the analyte peak. Do not expect perfect co-

elution.

MRM Transitions (Negative Ion Mode)
Quantification is performed using Multiple Reaction Monitoring (MRM) in negative electrospray

ionization (ESI-).[1]

Analyte
Precursor Ion (m/z)
[M-H]⁻

Product Ion (m/z)
[Fatty Acid]⁻

Collision Energy
(eV)

5-PAHSA

(Endogenous)
537.5 255.2 (Palmitate) ~25-30

5-PAHSA-d31

(Standard)
568.5 286.4 (d31-Palmitate) ~25-30

Note: The fragmentation typically cleaves the ester bond, releasing the fatty acid moiety. Since

the d31 label is on the palmitic acid, the product ion shifts from 255 to 286.

Validated Experimental Protocol
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This protocol outlines the extraction and quantification of 5-PAHSA from plasma or adipose

tissue using 5-PAHSA-d31.

Phase 1: Sample Preparation (Lipid Extraction)
Principle: Modified Folch or Bligh-Dyer extraction enriched with the internal standard before

processing to account for recovery losses.[1]

Standard Spiking: Add 10 pmol of 5-PAHSA-d31 to the biological sample (e.g., 100 µL

plasma or 50 mg tissue homogenate) prior to solvent addition.

Extraction: Add 1 mL Chloroform:Methanol (2:1 v/v). Vortex vigorously for 30 seconds.

Phase Separation: Add 200 µL water (or 0.9% NaCl) to induce phase separation.[1]

Centrifuge at 3,000 x g for 10 mins at 4°C.

Collection: Collect the lower organic phase (containing lipids) into a fresh glass vial.

Re-extraction (Optional but Recommended): Re-extract the aqueous phase with 500 µL

Chloroform to maximize recovery. Combine organic phases.[2]

Drying: Evaporate solvent under a gentle stream of Nitrogen (N₂) at 37°C.

Reconstitution: Reconstitute the residue in 100 µL Methanol:Water (50:50) or the LC mobile

phase starting condition.[1]

Phase 2: LC-MS/MS Analysis
Instrument: Triple Quadrupole MS (e.g., Agilent 6495, Sciex 6500+) coupled to UHPLC.[1]

Column: C18 Reverse Phase (e.g., Waters Acquity BEH C18, 2.1 x 100 mm, 1.7 µm).[1]

Gradient Parameters:

Mobile Phase A: Water (0.1% Formic Acid or 10mM Ammonium Acetate).[1]

Mobile Phase B: Acetonitrile/Isopropanol (90:10) (0.1% Formic Acid).[1]

Flow Rate: 0.3 - 0.4 mL/min.
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Figure 2:Analytical workflow for 5-PAHSA quantification.[3] The internal standard is introduced

at the very first step to validate the entire extraction efficiency.

Data Analysis & Quality Control
To calculate the concentration of endogenous 5-PAHSA:

[1]

Where:

= Integrated peak area of 5-PAHSA (m/z 537.5 → 255.2).[1]

= Integrated peak area of 5-PAHSA-d31 (m/z 568.5 → 286.4).[1]

= Concentration of Internal Standard added.[1]

= Response Factor (typically assumed to be 1.0 for isotopologues, but should be verified
with a calibration curve).[1]

Troubleshooting Note: If the 5-PAHSA-d31 peak is split or broad, check the injection solvent.

High organic content in the injection solvent can cause "solvent effect" peak distortion on

aqueous-starting gradients. Reconstituting in 50:50 MeOH:H2O usually resolves this.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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